Cas no 76382-66-6 (Benzenesulfonic acid, 4-[(1-oxopropyl)amino]-)

• Product Name: Benzenesulfonic acid, 4-[(1-oxopropyl)amino]-
• CAS No: 76382-66-6
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 537894
• PubChem ID: 18413540
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-[(1-oxopropyl)amino]-
• 4-(propanoylamino)benzenesulfonic acid
• 76382-66-6
• DTXSID80593541
• 4-(propionamido)benzenesulfonic acid
• SCHEMBL1102036
• 4-Propanamidobenzene-1-sulfonic acid

• Inchi： 1S/C9H11NO4S/c1-2-9(11)10-7-3-5-8(6-4-7)15(12,13)14/h3-6H,2H2,1H3,(H,10,11)(H,12,13,14)
• InChI Key： NILHACLJODBATD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(CC)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 229.04093
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47